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Cat. No.: B12361970

In-Depth Technical Guide: Disperse Blue 366

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Blue 366 is a monoazo disperse dye belonging to the single azo class of colorants. It
is primarily utilized in the textile industry for the dyeing of hydrophobic fibers, most notably
polyester, due to its characteristic red-light blue hue and good fastness properties. This
technical guide provides a comprehensive overview of the discovery, initial characterization,
and key technical data related to Disperse Blue 366. The synthesis, physicochemical
properties, and dyeing characteristics are detailed, supported by experimental protocols and
data presented in a clear, structured format for ease of reference by researchers and
professionals in the field.

Introduction

The discovery and development of synthetic dyes have been pivotal in numerous industrial
applications, particularly in the coloration of textiles. Disperse dyes, a class of non-ionic dyes
with low water solubility, are specifically designed for dyeing hydrophobic synthetic fibers.
Disperse Blue 366, identified by the CAS Number 361520-06-1, is a significant member of this
class, valued for its vibrant color and performance in high-temperature dyeing processes.[1][2]
This guide aims to consolidate the available technical information on its initial synthesis and
characterization.
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Physicochemical Properties

The fundamental physicochemical properties of Disperse Blue 366 are summarized in the

table below. These characteristics are essential for understanding its behavior in various

applications, from dye bath formulation to its interaction with textile substrates.

Property Value Reference
C.l. Name Disperse Blue 366 [3]

CAS Number 361520-06-1 [1][2][3]
Molecular Formula C19H18N602 [3114]
Molecular Weight 362.39 g/mol [3114]
Molecular Structure Single Azo Class [3114]

Appearance

Dark blue uniform powder

[3]4]

Solubility

Insoluble in water; Soluble in

organic solvents

[1]

Synthesis and Discovery

The initial synthesis of Disperse Blue 366 involves a multi-step process characteristic of azo

dye production. The manufacturing method consists of the diazotization of an aromatic amine

followed by a coupling reaction with a suitable coupling component, and a final cyanation step.

[2]141[5]

The general synthesis pathway is as follows:

» Diazotization: 2,6-Dibromo-4-nitroaniline is treated with a source of nitrous acid, typically

sodium nitrite in the presence of a strong acid, at low temperatures to form a diazonium salt.

e Coupling: The resulting diazonium salt is then reacted with N,N-diethyl-3-

methylbenzenamine (N,N-diethyl-m-toluidine).

e Cyanation: The final step involves the introduction of a cyano group.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b12361970?utm_src=pdf-body
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-blue-366.html
https://cymitquimica.com/cas/361520-06-1/
https://www.guidechem.com/encyclopedia/disperse-blue-366-dic17402811.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-blue-366.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-blue-366.html
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-366.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-blue-366.html
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-366.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-blue-366.html
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-366.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-blue-366.html
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-366.html
https://cymitquimica.com/cas/361520-06-1/
https://www.benchchem.com/product/b12361970?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/disperse-blue-366-dic17402811.html
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-366.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5968570.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Diazotization

2,6-Dibromo-4-nitroaniline

NaNO2z / Acid
0-5°C

Diazonium Salt

Coupling

N ,N-diethyl-B-methylben@

Azo Intermediate

Cyanide Source

Cyanation

Disperse Blue 366

Click to download full resolution via product page

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Disperse Blue 366
are not extensively available in peer-reviewed literature. However, based on the known
manufacturing methods for similar azo disperse dyes, the following general procedures can be

outlined.

Synthesis of Disperse Blue 366 (General Protocol)

4.1.1. Diazotization of 2,6-Dibromo-4-nitroaniline
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o A molar equivalent of 2,6-Dibromo-4-nitroaniline is suspended in a mixture of a strong acid
(e.g., hydrochloric acid) and water in a reaction vessel.

e The suspension is cooled to 0-5 °C using an ice-salt bath with continuous stirring.

e A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine suspension,
ensuring the temperature is maintained below 5 °C.

e The reaction mixture is stirred for an additional 20-30 minutes to ensure the completion of
the diazotization reaction. The resulting diazonium salt solution is used immediately in the
next step.

4.1.2. Azo Coupling

o A molar equivalent of N,N-diethyl-3-methylbenzenamine is dissolved in an appropriate
solvent.

e The solution of the coupling component is cooled to 0-5 °C in an ice bath.

e The freshly prepared diazonium salt solution is slowly added to the cooled coupling
component solution with vigorous stirring.

e The pH of the reaction mixture is maintained within a specified range to facilitate the coupling
reaction.

e The resulting azo intermediate precipitates out of the solution and is isolated by filtration.
4.1.3. Cyanation

e The isolated azo intermediate is suspended in a suitable solvent.

e A cyanating agent is added to the suspension.

e The reaction mixture is heated under reflux for a specified period.

o The final product, Disperse Blue 366, is isolated, purified, and dried.

Characterization Methods
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The characterization of Disperse Blue 366 would typically involve a suite of analytical
techniques to confirm its structure and purity.

4.2.1. High-Performance Liquid Chromatography (HPLC) HPLC is a standard method for
assessing the purity of disperse dyes and for their quantitative analysis.

System: A liquid chromatograph with a Diode Array Detector (DAD) or a Mass Spectrometer
(MS).

e Column: Areverse-phase C18 column is commonly used.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate) and an organic solvent (e.g., acetonitrile).

» Detection: The DAD allows for the acquisition of UV-Vis spectra of the eluting peaks for
identification, while an MS detector provides mass-to-charge ratio information for structural
confirmation.
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4.2.2. Spectroscopic Analysis

o UV-Visible Spectroscopy: To determine the maximum absorption wavelength (Amax) in
various solvents, which is indicative of the dye's color.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the
molecule, such as N=N (azo), C-N, and aromatic rings.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
elucidate the detailed molecular structure.
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Dyeing and Fastnhess Properties

Disperse Blue 366 is primarily used for high-temperature and high-pressure dyeing of
polyester fabrics.[3][4] The pH of the dyeing bath is typically maintained around 5.[3] The
fastness properties of a dye are critical indicators of its performance and durability on a given

substrate.

Fastness . .

Test Method Fading Staining Reference
Property
Light Fastness ISO 5 - [3]
Washing

ISO 5 5 [3]
Fastness
Perspiration

ISO 5 5 [3]
Fastness
Ironing Fastness  ISO 5 3 [3]
Dry Heat ISO (180°C/30s) 5 3 [3]

Fastness grades are typically rated on a scale of 1 to 5, where 5 indicates the highest fastness.

Conclusion

Disperse Blue 366 is a commercially significant monoazo disperse dye with well-established
applications in the textile industry. Its synthesis follows a conventional pathway for azo dyes,
and it exhibits good fastness properties on polyester. While detailed, publicly available
spectroscopic and physicochemical data are limited, the information presented in this guide
provides a solid foundation for researchers and professionals working with this class of dyes.
Further in-depth characterization would be beneficial for a more complete understanding of its
properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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